Cas no 76322-25-3 (6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one)

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one is a versatile compound with significant applications in organic synthesis. Its structural features, including the methoxy group and the dihydrobenzopyran ring, confer it with unique chemical reactivity and stability. This compound is highly valued for its use in the synthesis of various pharmaceuticals and agrochemicals, offering researchers a valuable tool for creating novel compounds with desired properties.

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one structure

76322-25-3 structure

Product Name:6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one

CAS No:76322-25-3

MF:C₁₀H₁₀O₃

MW:178.184603214264

MDL:MFCD16619689

CID:562338

PubChem ID:14006911

Update Time:2025-07-16

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

- 6-Methoxychroman-3-one
- 2H-1-Benzopyran-3(4H)-one,6-methoxy-
- 6-METHOXY-3-CHROMANONE
- 6-METHOXY-3-CROMANONE
- 6-methoxy-4H-chromen-3-one
- 6-methoxy-2H-[1]-benzopyran-3-one
- 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
- 6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one;
- AKOS015914858
- FT-0654668
- 6-methoxy-3,4-dihydro-2H-[1]-benzopyran-3-one
- KUNSCSSLJIBBFD-UHFFFAOYSA-N
- SCHEMBL7304831
- BDA32225
- 6-Methoxy-2H-1-benzopyran-3(4H)-one
- A838674
- DTXSID30554167
- EN300-227031
- 76322-25-3
- 2H-1-Benzopyran-3(4H)-one, 6-methoxy-
- CS-0455606
- MDL： MFCD16619689
- Inchi： 1S/C10H10O3/c1-12-9-2-3-10-7(5-9)4-8(11)6-13-10/h2-3,5H,4,6H2,1H3
- InChI Key： KUNSCSSLJIBBFD-UHFFFAOYSA-N
- SMILES： O1CC(CC2C=C(C=CC1=2)OC)=O

Computed Properties

Exact Mass: 178.06300
Monoisotopic Mass: 178.062994177g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 35.5Å²

Experimental Properties

Density: 1.205
Boiling Point: 320.4°C at 760 mmHg
Flash Point: 138.6°C
Refractive Index: 1.546
PSA: 35.53000
LogP: 1.19920

6-methoxy-3,4-dihydro-2H-1-benzopyran-3-one Pricemore >>

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